Cas no 80173-68-8 (3-Isoxazolecarbonylchloride, 5-(chloromethyl)-)
80173-68-8 structure
Product Name:3-Isoxazolecarbonylchloride, 5-(chloromethyl)-
CAS No:80173-68-8
MF:C5H3Cl2NO2
MW:179.988819360733
CID:707627
PubChem ID:13001899
Update Time:2025-04-19
3-Isoxazolecarbonylchloride, 5-(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarbonylchloride, 5-(chloromethyl)-
- 5-(Chloromethyl)-3-isoxazolecarbonylchloride
- 3-Isoxazolecarbonyl chloride, 5-(chloromethyl)- (9CI)
- 5-(chloromethyl)-1,2-oxazole-3-carbonyl chloride
- 5-chloromethylisoxazole-3-carboxylic acid chloride
- SCHEMBL3066466
- DTXSID60514774
- 80173-68-8
- 5-Chloromethylisoxazole-3-carbonyl chloride
- HYFPPIFPJXGAJN-UHFFFAOYSA-N
-
- Inchi: 1S/C5H3Cl2NO2/c6-2-3-1-4(5(7)9)8-10-3/h1H,2H2
- InChI Key: HYFPPIFPJXGAJN-UHFFFAOYSA-N
- SMILES: ClCC1=CC(C(=O)Cl)=NO1
Computed Properties
- Exact Mass: 178.9540837g/mol
- Monoisotopic Mass: 178.9540837g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.1Ų
3-Isoxazolecarbonylchloride, 5-(chloromethyl)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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